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Compound of Interest

Compound Name: Ethyl 2-chlorobenzoate

Cat. No.: B1580944 Get Quote

An In-depth Technical Guide to Ethyl 2-
Chlorobenzoate
This technical guide provides a comprehensive overview of the physical and chemical

properties of ethyl 2-chlorobenzoate, tailored for researchers, scientists, and professionals in

drug development. The information is presented to facilitate easy access and comparison, with

quantitative data summarized in structured tables and a detailed experimental protocol for its

synthesis.

Chemical Identity and Structure
Ethyl 2-chlorobenzoate is an aromatic ester, a derivative of benzoic acid. Its chemical

structure consists of a benzene ring substituted with a chlorine atom and an ethyl ester group

at positions 2 and 1, respectively.

IUPAC Name: ethyl 2-chlorobenzoate[1]

CAS Number: 7335-25-3[1][2][3]

Molecular Formula: C₉H₉ClO₂[1][2][3][4]

Synonyms: 2-Chlorobenzoic Acid Ethyl Ester, Ethyl o-chlorobenzoate, Benzoic acid, 2-

chloro-, ethyl ester[1][2][3][5][6]
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Physicochemical Properties
The physical and chemical properties of ethyl 2-chlorobenzoate are summarized in the table

below, providing key data for laboratory and industrial applications.

Property Value Reference

Molecular Weight 184.62 g/mol [1][2][4]

Appearance
Colorless to almost colorless

clear liquid
[5]

Boiling Point 241-243 °C (lit.) [3][4][7]

Density 1.18 g/mL at 25 °C (lit.) [4][7]

Refractive Index (n20/D) 1.523 (lit.) [3][4][7]

Flash Point >230 °F (>110 °C) [3]

LogP 2.51670 [3]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of ethyl 2-
chlorobenzoate.

Mass Spectrometry (MS): The mass spectrum of ethyl 2-chlorobenzoate shows

characteristic peaks that can be used for its identification. The NIST WebBook provides

mass spectrum data (electron ionization).[2] Key fragments and their relative intensities are

available in spectral databases.[8]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present in the molecule. Data is available from sources such as the NIST/EPA Gas-

Phase Infrared Database.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available for ethyl 2-chlorobenzoate, allowing for detailed structural elucidation.[1][3]
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Synthesis
A common method for the synthesis of ethyl 2-chlorobenzoate is the Fischer esterification of

2-chlorobenzoic acid with ethanol in the presence of an acid catalyst.

This protocol outlines the laboratory-scale synthesis of ethyl 2-chlorobenzoate.

Materials:

2-Chlorobenzoic acid

Absolute ethanol

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dichloromethane (or other suitable extraction solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 2-chlorobenzoic acid in

an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the excess

acid.
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Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude ethyl 2-chlorobenzoate.

Purify the crude product by vacuum distillation to yield pure ethyl 2-chlorobenzoate.

Synthesis and Purification Workflow

Synthesis Work-up Purification

2-Chlorobenzoic Acid
+ Ethanol

+ H₂SO₄ (cat.)

Reflux
Heat

Evaporation of
excess Ethanol

Extraction with
Dichloromethane

Washing with
NaHCO₃ (aq)

Drying over
MgSO₄

Vacuum
Distillation

Pure Ethyl
2-Chlorobenzoate

Hazard Identification

Skin Irritation (H315)
Eye Irritation (H319)

Respiratory Irritation (H335)

Potential Exposure Routes

Inhalation
Skin Contact
Eye Contact

Control Measures

Engineering Controls (Fume Hood)
Personal Protective Equipment (PPE)

PPE Details

Safety Goggles
Gloves

Lab Coat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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